Cas no 198967-27-0 (Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)-)

Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)- is a fluorinated aromatic amide derivative with notable applications in synthetic organic chemistry and pharmaceutical research. Its key structural features include a trifluoromethyl group at the 4-position and a fluoro substituent at the 2-position, enhancing its reactivity and potential as a versatile intermediate. The N-methoxy-N-methyl (Weinreb amide) moiety facilitates selective transformations, particularly in the synthesis of ketones or aldehydes via nucleophilic addition. This compound’s stability and functional group compatibility make it valuable for constructing complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)- structure

198967-27-0 structure

Product Name:Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)-

CAS No:198967-27-0

MF:C₁₀H₉F₄NO₂

MW:251.177576780319

CID:1390613

PubChem ID:11265215

Update Time:2025-07-28

Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)-
- 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)benzamide
- SCHEMBL6714250
- MFCD27946933
- NOUPPELZOLDUCK-UHFFFAOYSA-N
- DTXSID90460573
- 198967-27-0
- Inchi： 1S/C10H9F4NO2/c1-15(17-2)9(16)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,1-2H3
- InChI Key： NOUPPELZOLDUCK-UHFFFAOYSA-N
- SMILES： FC1C=C(C(F)(F)F)C=CC=1C(N(C)OC)=O

Computed Properties

Exact Mass: 251.05697
Monoisotopic Mass: 251.05694118g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54

Benzamide, 2-fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC48782-250mg	2-Fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)benzamide	198967-27-0		250mg	£75.00	2025-02-21
Apollo Scientific	PC48782-1g	2-Fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)benzamide	198967-27-0		1g	£150.00	2025-02-21
Cooke Chemical	LN8990258-250mg		198967-27-0	2-Fluoro-N-methoxy-N-methyl-4-(trifluoromethyl)benzamide	250mg	RMB 806.40	2025-02-20